Cas no 62658-90-6 (2-(methylsulfanyl)pyridin-3-ylmethanol)

• Product Name: 2-(methylsulfanyl)pyridin-3-ylmethanol
• CAS No: 62658-90-6
• MF: C₇H₉NOS
• MW: 155.217460393906
• MDL: MFCD09056843
• CID: 436294
• PubChem ID: 22018843
• Update Time: 2025-06-08

2-(methylsulfanyl)pyridin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanol, 2-(methylthio)-
• (2-(METHYLTHIO)PYRIDIN-3-YL)METHANOL
• (2-methylsulfanylpyridin-3-yl)methanol
• 2-(methylsulfanyl)pyridin-3-ylmethanol
• [2-(METHYLSULFANYL)PYRIDIN-3-YL]METHANOL
• (2-methylsulfanyl-pyridin-3-yl)-methanol
• UTKCWZWWIQFORB-UHFFFAOYSA-N
• SCHEMBL4065887
• EN300-3471806
• Z1198184816
• AKOS006330046
• MB07043
• 3-Hydroxymethyl-2-methylthiopyridine
• DTXSID40621576
• 62658-90-6

• MDL： MFCD09056843
• Inchi： 1S/C7H9NOS/c1-10-7-6(5-9)3-2-4-8-7/h2-4,9H,5H2,1H3
• InChI Key： UTKCWZWWIQFORB-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)CO

Computed Properties

• Exact Mass: 155.04057
• Monoisotopic Mass: 155.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(methylsulfanyl)pyridin-3-ylmethanol

Comprehensive Guide to 2-(Methylsulfanyl)pyridin-3-ylmethanol (CAS No. 62658-90-6): Properties, Applications, and Industry Insights

2-(Methylsulfanyl)pyridin-3-ylmethanol (CAS No. 62658-90-6) is a specialized organic compound with a unique molecular structure combining a pyridine ring, a methylsulfanyl group, and a hydroxymethyl substituent. This versatile intermediate has garnered significant attention in pharmaceutical research, agrochemical synthesis, and material science due to its reactive functional groups. The compound's CAS number 62658-90-6 serves as a critical identifier for researchers seeking high-purity samples for synthetic applications.

Recent trends in green chemistry and sustainable synthesis have increased demand for efficient building blocks like 2-(methylsulfanyl)pyridin-3-ylmethanol. Analytical techniques including HPLC purity testing, NMR characterization, and mass spectrometry are routinely employed to verify the compound's quality. The growing pharmaceutical interest in pyridine derivatives as bioactive scaffolds has further elevated the importance of this chemical entity in drug discovery pipelines.

The synthesis of 62658-90-6 typically involves controlled functionalization of pyridine precursors, with careful attention to reaction conditions that preserve the sensitive hydroxymethyl group. Process chemists emphasize the importance of temperature control and moisture-sensitive handling during production. Advanced purification methods such as column chromatography or recrystallization ensure the final product meets stringent quality standards required for research applications.

In material science applications, 2-(methylsulfanyl)pyridin-3-ylmethanol serves as a precursor for coordination polymers and metal-organic frameworks (MOFs). The compound's ability to act as a bidentate ligand through its nitrogen and oxygen atoms makes it valuable for constructing novel porous materials with potential applications in gas storage and catalysis. Researchers are particularly interested in modifying the methylsulfanyl moiety to tune material properties for specific technological applications.

From a commercial perspective, suppliers of CAS 62658-90-6 must address growing concerns about supply chain transparency and regulatory compliance. The compound's safety data sheets (SDS) provide essential handling information, while quality control certificates document batch-to-batch consistency. Current market analysis shows increasing demand from contract research organizations (CROs) and academic laboratories working on next-generation heterocyclic compounds.

Emerging research directions for 2-(methylsulfanyl)pyridin-3-ylmethanol include its potential as a bioconjugation reagent in medicinal chemistry and as a flavor/fragrance intermediate in specialty chemicals. The compound's balanced lipophilicity profile (as indicated by calculated LogP values) makes it particularly interesting for prodrug development strategies in pharmaceutical formulations. Computational chemistry studies are actively investigating its molecular docking potential with various biological targets.

Storage and handling recommendations for 62658-90-6 emphasize protection from oxidation and moisture absorption, with many suppliers offering the compound under argon atmosphere in sealed containers. Analytical reference standards are increasingly available to support method development in quality control laboratories. The compound's spectral data (including IR and UV-Vis characteristics) have been thoroughly documented to facilitate identification and purity assessment.

Future prospects for 2-(methylsulfanyl)pyridin-3-ylmethanol research include exploration of its electrochemical properties for energy storage applications and investigation of its photophysical behavior in advanced materials. The compound's structural features position it as a valuable tool for molecular diversity-oriented synthesis in combinatorial chemistry approaches. Ongoing process optimization efforts aim to improve atom economy and reduce waste generation during its production.

For researchers sourcing CAS No. 62658-90-6, key considerations include supplier reputation, analytical documentation, and packaging options suitable for specific research needs. The compound's price point reflects its specialized nature and the complexity of its synthesis, with custom synthesis services available for projects requiring modified derivatives or isotopically labeled versions. Proper waste disposal procedures should always be followed when working with this chemical intermediate.

The scientific literature contains numerous references to 2-(methylsulfanyl)pyridin-3-ylmethanol in contexts ranging from catalysis research to polymer chemistry. Patent analysis reveals growing intellectual property activity surrounding derivatives of this compound, particularly in biodegradable materials and electronic chemicals. As regulatory frameworks evolve, compliance with REACH regulations and other chemical safety standards remains paramount for commercial suppliers and research users alike.